Cas no 51446-30-1 (2-Fluoro-5-hydroxybenzoic acid)

• Product Name: 2-Fluoro-5-hydroxybenzoic acid
• CAS No: 51446-30-1
• MF: C₇H₅FO₃
• MW: 156.111205816269
• MDL: MFCD01862084
• CID: 56005
• PubChem ID: 2774480
• Update Time: 2025-06-07

2-Fluoro-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-hydroxybenzoic acid
• 2-Fluoro-5-hydroxybenozic acid
• 2-Fluoro-5-hydroxybenzoic
• 2-fluoro-5-hydroxy-benzoic acid
• 3-Carboxy-4-fluorophenol
• 6-Fluoro-3-hydroxybenzoic acid
• Benzoic acid, 2-fluoro-5-hydroxy-
• PubChem2260
• KSC497O4D
• 2-fluoro-5-hydroxybenozicacid
• CZNFABVUVHWEJF-UHFFFAOYSA-N
• SBB062887
• CL8046
• WT1642
• STL554460
• BBL100666
• TRA0000190
• VZ2460
• SCHEMBL1264408
• MFCD01862084
• SY021836
• AC-26046
• A20332
• FS-1323
• CS-W018013
• FT-0600854
• F0001-1343
• 51446-30-1
• AM84136
• Q-200279
• DTXSID30379054
• EN300-101877
• AKOS005254790
• 2-Fluoro-5-hydroxybenzoic acid, AldrichCPR
• DB-006126
• DTXCID50330081

• MDL： MFCD01862084
• Inchi： 1S/C7H5FO3/c8-6-2-1-4(9)3-5(6)7(10)11/h1-3,9H,(H,10,11)
• InChI Key： CZNFABVUVHWEJF-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(=O)O)O

Computed Properties

• Exact Mass: 156.02200
• Monoisotopic Mass: 156.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.5

Experimental Properties

• Density: 1.492
• Melting Point: 201-203°C
• Boiling Point: 354.8℃ at 760 mmHg
• Flash Point: 168.4 °C
• Refractive Index: 1.585
• PSA: 57.53000
• LogP: 1.22950

2-Fluoro-5-hydroxybenzoic acid Security Information

• Hazard Statement： Corrosive
• Hazard Category Code： 36/37/38-51-41-22
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S26-S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Fluoro-5-hydroxybenzoic acid

2-Fluoro-5-hydroxybenzoic Acid (CAS No. 51446-30-1): An Overview of Its Properties, Applications, and Recent Research

2-Fluoro-5-hydroxybenzoic acid (CAS No. 51446-30-1) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 5-hydroxy-2-fluorobenzoic acid, is characterized by its unique molecular structure, which includes a fluoro and a hydroxy group substituted on a benzoic acid backbone. This structure confers distinct chemical and biological properties that make it an important molecule in various scientific applications.

The molecular formula of 2-Fluoro-5-hydroxybenzoic acid is C₇H₅FO₃, and its molecular weight is approximately 160.11 g/mol. The compound is a white crystalline solid at room temperature and is soluble in polar solvents such as water and ethanol. Its melting point is around 180°C, and it exhibits strong acidic properties due to the presence of the carboxylic acid group.

In terms of chemical synthesis, 2-Fluoro-5-hydroxybenzoic acid can be prepared through various methods, including the fluorination of 5-hydroxybenzoic acid or the hydroxylation of 2-fluorobenzoic acid. These synthetic routes are well-documented in the literature and have been optimized for high yield and purity. The compound's synthetic accessibility has facilitated its use in a wide range of research and industrial applications.

2-Fluoro-5-hydroxybenzoic acid has been extensively studied for its potential biological activities. One of the key areas of interest is its role as an antioxidant. Research has shown that the compound possesses significant antioxidant properties, which can help protect cells from oxidative stress and damage caused by free radicals. This makes it a promising candidate for use in pharmaceuticals and cosmetics aimed at preventing aging and treating oxidative stress-related diseases.

In addition to its antioxidant properties, 2-Fluoro-5-hydroxybenzoic acid has been investigated for its anti-inflammatory effects. Studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in various inflammatory conditions. This property has led to its consideration as a potential therapeutic agent for treating inflammatory disorders such as arthritis and inflammatory bowel disease.

The antimicrobial activity of 2-Fluoro-5-hydroxybenzoic acid has also been explored. Research has shown that the compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as certain fungi. This makes it a valuable component in formulations designed to prevent microbial growth, particularly in healthcare settings.

Beyond its biological applications, 2-Fluoro-5-hydroxybenzoic acid has found use in analytical chemistry as a chromatographic reagent. Its unique chemical properties make it suitable for use in high-performance liquid chromatography (HPLC) and other separation techniques. The compound's ability to form stable complexes with metal ions also makes it useful in metal ion detection and analysis.

In the field of materials science, 2-Fluoro-5-hydroxybenzoic acid has been investigated for its potential as a ligand in coordination chemistry. The compound can form stable complexes with various metal ions, which can be used to create novel materials with unique optical, magnetic, or catalytic properties. These materials have potential applications in areas such as catalysis, sensing, and drug delivery.

The environmental impact of 2-Fluoro-5-hydroxybenzoic acid has also been studied to ensure its safe use in various applications. Research has shown that the compound is biodegradable under certain conditions, which reduces its potential for environmental persistence and accumulation. However, proper handling and disposal practices are still recommended to minimize any potential risks.

In conclusion, 2-Fluoro-5-hydroxybenzoic acid (CAS No. 51446-30-1) is a multifaceted compound with a wide range of applications in chemistry, biology, pharmaceuticals, materials science, and analytical chemistry. Its unique chemical structure confers distinct properties that make it valuable for both research and industrial purposes. Ongoing research continues to uncover new applications and potential benefits of this compound, further solidifying its importance in the scientific community.